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Compound of Interest

Compound Name: Chloromethyl p-Tolyl Sulfide
CAS No.: 34125-84-3
Cat. No.: B1586667

Get Quote

Executive Summary

Chloromethyl p-Tolyl Sulfide (CPTS) is a specialized organosulfur reagent primarily utilized
in organic synthesis as a protecting group donor and a versatile electrophile. While structurally
similar to the more common Chloromethyl Methyl Sulfide (CMMS), the incorporation of the p-
tolyl moiety confers distinct physicochemical advantages—specifically enhanced crystallinity
and UV detectability—that are critical in complex pharmaceutical manufacturing and purification
processes.

This guide delineates the mechanistic pathways, experimental protocols, and safety
frameworks necessary for the industrial application of CPTS. It specifically addresses its role in
introducing the p-Tolylthiomethyl (TTM) group and its utility as a precursor for Pummerer
rearrangement substrates.
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CRITICAL TECHNICAL NOTE (Identity Verification): A common database error associates this
chemical name with CAS 13730-55-7.

e CAS 13730-55-7 corresponds to Methyl 2,5-dimethylbenzoate. [1][2][3] * CAS 34125-84-3 is
the correct identifier for Chloromethyl p-Tolyl Sulfide. This guide focuses exclusively on the

sulfur-containing reagent (CAS 34125-84-3).

Chemical Profile & Properties[2][3][4][5][6][7]1[8]

CPTS functions as a "soft" alkylating agent. Its reactivity is driven by the chlorine atom
activated by the adjacent sulfur lone pair, making it highly susceptible to nucleophilic attack.

Property Specification
IUPAC Name 1-(Chloromethylthio)-4-methylbenzene
CAS Number 34125-84-3
Molecular Formula CsHoCIS
Molecular Weight 172.67 g/mol
Appearance Colorless to light yellow liquid
Boiling Point ~110-112 °C (at reduced pressure)
B Soluble in CH2Clz, THF, Toluene; Decomposes
Solubility )
In water
N Moisture sensitive; prone to hydrolysis releasing
Stability

HCI and thiols

Mechanism of Action
Electrophilic Alkylation (Protection Chemistry)
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CPTS serves as a source of the p-Tolylthiomethyl (TTM) cation equivalent. In the presence of a
base and an iodide catalyst, it reacts with alcohols or phenols via an S_N2 mechanism. The
iodide generates an intermediate iodomethyl p-tolyl sulfide, which is a more potent electrophile
than the chloride.

Pummerer Rearrangement Precursor

Once installed, the sulfide moiety can be oxidized to a sulfoxide. Under acidic conditions (e.g.,
acetic anhydride), this sulfoxide undergoes the Pummerer rearrangement, generating an o-
functionalized carbon. This pathway is vital for synthesizing a-hydroxy aldehydes and ketones.

Chloromethyl p-Tolyl Sulfide + Nal (Catalyst) > lodomethyl Intermediate

(Electrophile) (In situ activation)

+ Base TTM-Ether ___Oxidation (Nalo4) , ~ Sulfoxide Ac20 / Heat a-Acyloxy Sulfide
Target Alcohol % (Protected Substrate) (Oxidation) P (Pummerer Product)

(R-OH)

Click to download full resolution via product page

Figure 1: Mechanistic flow from protection (alkylation) to functionalization via Pummerer
rearrangement.

Key Industrial Applications
The "Traceable" Protecting Group (Pharma)

In multi-step synthesis of complex carbohydrates and lipids, the standard Methylthiomethyl
(MTM) group is often "invisible" to UV detectors used in HPLC purification.

o Application: CPTS introduces the TTM group, which contains a UV-active chromophore (the
tolyl ring).

o Benefit: This allows for real-time monitoring of reaction progress and easier purification of
intermediates without needing destructive visualization methods (like staining).

o Deprotection: The TTM group is orthogonal to many ester and silyl protections. It can be
removed using thiophilic reagents (e.g., Ag*, Hg?*) or oxidative hydrolysis.
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Synthesis of Chiral Carbonyl Synthons

CPTS is a raw material for the synthesis of p-Tolyl p-tolylthiomethyl sulfoxide.

« Ultility: This specific sulfoxide acts as a chiral carbonyl synthon.[4] When reacted with
aldehydes, it facilitates the formation of optically active a-hydroxy carbonyls, which are
frequent motifs in antibiotic and antitumor drug scaffolds.

Drug Discovery Scaffolds

Recent patent literature identifies TTM derivatives as intermediates in the synthesis of HIF-2a
inhibitors and VHL-deficient tumor treatments.

o Specific Case: The reagent is used to append the sulfide motif to oxazole-based
pharmacophores. The lipophilic nature of the p-tolyl group can improve the membrane
permeability of the final drug candidate compared to a simple methyl sulfide.

Experimental Protocols
Protocol A: Introduction of the TTM Protecting Group

Use Case: Protection of a primary alcohol in a drug intermediate.

Reagents:

Substrate (Alcohol, 1.0 equiv)

Chloromethyl p-Tolyl Sulfide (1.2 equiv)

Sodium Hydride (NaH, 60% dispersion, 1.5 equiv)

Sodium lodide (Nal, 0.1 equiv - Catalyst)

Solvent: Anhydrous DMF or THF

Step-by-Step:

e Activation: Under an inert atmosphere (N2/Ar), suspend NaH in anhydrous DMF at 0°C.
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o Deprotonation: Add the alcohol substrate dropwise. Stir for 30 minutes until H2 evolution
ceases.

» Addition: Add Nal followed by the dropwise addition of Chloromethyl p-Tolyl Sulfide.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via
TLC/HPLC (Look for the UV-active product spot).

¢ Quench: Carefully quench with saturated NH4Cl solution.

o Workup: Extract with Ethyl Acetate. Wash organics with water and brine to remove DMF. Dry
over Naz2S0a.

 Purification: The crude TTM-ether is often crystalline or a high-boiling oil, purifiable by flash
chromatography (Hexane/EtOAc).

Protocol B: Oxidative Cleavage (Deprotection)

Use Case: Removing the TTM group to restore the alcohol.
Reagents:

e N-lodosuccinimide (NIS, 1.2 equiv)

e Solvent: Acetone/Water (9:1)

Step-by-Step:

Dissolve the TTM-protected compound in Acetone/Water.

Add NIS at 0°C.

Stir for 1 hour. The reaction generates a hemithioacetal intermediate which spontaneously
hydrolyzes.

Quench with sodium thiosulfate to remove excess iodine.

Safety & Handling (Industrial Scale)
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CPTS is a potent alkylating agent and must be handled with high containment protocols.

Hazard Class Code Description Mitigation
) o Causes skin irritation. Double nitrile gloves;
Skin Irritation H315
[5] Tyvek sleeves.
o Causes serious eye Chemical splash
Eye Irritation H319 S )
irritation.[5] goggles; Face shield.

N ) o Ground all equipment;
Flammability H227 Combustible liquid.
Use spark-proof tools.

] Store under
o Reacts with water to ) )
Reactivity N/A Nitrogen/Argon in a
form HCI. desiccat
esiccator.

Storage: Store at 2—-8°C. The compound degrades upon exposure to light and moisture, turning
dark yellow/brown. If significant discoloration occurs, redistillation is required before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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